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Compound of Interest

Compound Name: 4,5-Dimethyl-4-hexen-3-one

Cat. No.: B096763

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 4,5-Dimethyl-4-hexen-3-one in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure the safe and compliant
management of this chemical.

Chemical Identification and Hazards

4,5-Dimethyl-4-hexen-3-one is a flammable liquid and vapor. It is crucial to handle this
chemical with care, adhering to strict safety protocols to mitigate risks.

Property Value

Molecular Formula CsH140[1]

Molecular Weight 126.20 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 135-137 °C

Density 0.858 g/mL at 25 °C

Flash Point 34 °C (93.2 °F) - closed cup

Solubility Insoluble in water; soluble in organic solvents
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l. Immediate Safety and Handling

Proper handling and personal protective equipment are paramount to ensure safety when
working with 4,5-Dimethyl-4-hexen-3-one.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][3]

e Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves
before each use.

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]
A flame-retardant antistatic protective clothing is recommended.[4]

o Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[2]
If ventilation is inadequate, wear an appropriate respirator.

Handling and Storage

» Ventilation: Always work in a well-ventilated area or a certified chemical fume hood.[2]
Ensure that eyewash stations and safety showers are close to the workstation.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][5] No
smoking is permitted in handling areas.[6]

e Equipment: Use only non-sparking tools and explosion-proof equipment.[2][5] Ground and
bond containers and receiving equipment to prevent static discharge.[4][5]

o Storage: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5]
Keep containers tightly closed.[4][5]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[5]
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Il. Spill and Emergency Response

In the event of a spill or emergency, follow these procedures to ensure safety and minimize
environmental contamination.

Spill Cleanup Protocol

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

e Remove Ignition Sources: Extinguish all open flames and turn off any equipment that could
create a spark.[7][5]

o Ventilate: Ensure the area is well-ventilated to disperse vapors.

o Containment: For small spills, use an inert absorbent material such as sand, silica gel, or
universal binder to soak up the chemical.[2]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and closed container for disposal.[2]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent.
» Personal Protection: Ensure appropriate PPE is worn throughout the cleanup process.

lll. Disposal Plan

All waste containing 4,5-Dimethyl-4-hexen-3-one is considered hazardous waste and must be
disposed of according to local, regional, and national regulations.[3][8]

Step-by-Step Disposal Procedure

o Waste Collection:

o Collect all waste, including contaminated absorbent materials and disposable PPE, in a
clearly labeled, sealed container.[7]

o Do not mix with other waste streams unless explicitly permitted.[7][8]

o Leave chemicals in their original containers if possible.[4][8]
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e Container Labeling:

o Label the waste container with the words "HAZARDOUS WASTE" and the full chemical
name: "4,5-Dimethyl-4-hexen-3-one".[9]

o Include the approximate concentration and quantity of the waste.

o Waste Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.[7]
o This area should be cool, dry, well-ventilated, and away from incompatible materials.[2][5]
o Ensure the container is tightly capped at all times, except when adding waste.[9]

e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup.

o Dispose of the contents and container at an approved waste disposal plant.[2][3][5]

Disposal Workflow Diagram
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Step 1. Waste Collection
- Collect waste in a designated container.
- Do not mix with other waste streams.

roperly Identify

Step 2: Labeling
- Mark as 'HAZARDOUS WASTE'.
- Clearly identify the chemical name.

ecure for Storage

Step 3: Storage
- Store in a cool, dry, ventilated area.
- Keep container tightly sealed.

rrange for Pickup

Step 4: Professional Disposal
- Contact EHS or a certified waste disposal company.
- Transfer to an approved facility.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4,5-Dimethyl-4-hexen-3-one waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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